N-{[(3,5-dimethylphenyl)amino]carbonothioyl}-3-isopropoxybenzamide

• IUPAC Name: N-[(3,5-dimethylphenyl)carbamothioyl]-3-propan-2-yloxybenzamide
• InChI: InChI=1S/C19H22N2O2S/c1-12(2)23-17-7-5-6-15(11-17)18(22)21-19(24)20-16-9-13(3)8-14(4)10-16/h5-12H,1-4H3,(H2,20,21,22,24)
• InChI Key: UVZSNBJFNFXBPK-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC(=C1)NC(=S)NC(=O)C2=CC(=CC=C2)OC(C)C)C
• Molecular Formula: C19H22N2O2S
• Molecular Weight: 342.5 g/mol

Description

N-{[(3,5-dimethylphenyl)amino]carbonothioyl}-3-isopropoxybenzamide, also known as DAC, is a small molecule inhibitor that has been widely used in scientific research for its ability to selectively inhibit protein kinase D (PKD) enzymes. PKD enzymes play a crucial role in various cellular processes, including cell proliferation, differentiation, and apoptosis.

Scientific Research Applications

N-{[(3,5-dimethylphenyl)amino]carbonothioyl}-3-isopropoxybenzamide has been widely used in scientific research due to its ability to selectively inhibit PKD enzymes. PKD enzymes have been implicated in various diseases, including cancer, inflammation, and cardiovascular diseases. N-{[(3,5-dimethylphenyl)amino]carbonothioyl}-3-isopropoxybenzamide has been shown to inhibit the growth of cancer cells and reduce inflammation in animal models. Furthermore, N-{[(3,5-dimethylphenyl)amino]carbonothioyl}-3-isopropoxybenzamide has been used to study the role of PKD enzymes in insulin secretion and platelet activation.

Mechanism of Action

The mechanism of action of N-{[(3,5-dimethylphenyl)amino]carbonothioyl}-3-isopropoxybenzamide involves the selective inhibition of PKD enzymes. PKD enzymes are serine/threonine kinases that play a crucial role in various cellular processes, including cell proliferation, differentiation, and apoptosis. N-{[(3,5-dimethylphenyl)amino]carbonothioyl}-3-isopropoxybenzamide binds to the ATP-binding site of PKD enzymes, preventing their activation and subsequent downstream signaling.
Biochemical and Physiological Effects
N-{[(3,5-dimethylphenyl)amino]carbonothioyl}-3-isopropoxybenzamide has been shown to have various biochemical and physiological effects. In cancer cells, N-{[(3,5-dimethylphenyl)amino]carbonothioyl}-3-isopropoxybenzamide inhibits cell proliferation and induces apoptosis. In animal models, N-{[(3,5-dimethylphenyl)amino]carbonothioyl}-3-isopropoxybenzamide reduces inflammation and platelet activation. Furthermore, N-{[(3,5-dimethylphenyl)amino]carbonothioyl}-3-isopropoxybenzamide has been shown to regulate insulin secretion in pancreatic beta cells.

Advantages and Limitations for Lab Experiments

One advantage of using N-{[(3,5-dimethylphenyl)amino]carbonothioyl}-3-isopropoxybenzamide in lab experiments is its ability to selectively inhibit PKD enzymes. This allows researchers to study the specific role of PKD enzymes in various cellular processes. Furthermore, N-{[(3,5-dimethylphenyl)amino]carbonothioyl}-3-isopropoxybenzamide has been shown to have low toxicity in animal models, making it a safe and effective tool for scientific research. One limitation of using N-{[(3,5-dimethylphenyl)amino]carbonothioyl}-3-isopropoxybenzamide in lab experiments is its low solubility in aqueous solutions, which can limit its effectiveness in certain experimental conditions.

Future Directions

There are several future directions for the use of N-{[(3,5-dimethylphenyl)amino]carbonothioyl}-3-isopropoxybenzamide in scientific research. One area of interest is the role of PKD enzymes in neurodegenerative diseases, such as Alzheimer's and Parkinson's disease. Furthermore, N-{[(3,5-dimethylphenyl)amino]carbonothioyl}-3-isopropoxybenzamide has been shown to have anti-inflammatory effects, making it a potential therapeutic agent for various inflammatory diseases. Additionally, N-{[(3,5-dimethylphenyl)amino]carbonothioyl}-3-isopropoxybenzamide has been shown to regulate insulin secretion, making it a potential target for the treatment of diabetes.

Synthesis Methods

The synthesis of N-{[(3,5-dimethylphenyl)amino]carbonothioyl}-3-isopropoxybenzamide involves the reaction of 3-isopropoxybenzoic acid with thionyl chloride to form the corresponding acid chloride. This intermediate is then reacted with N-(3,5-dimethylphenyl)amine in the presence of triethylamine to form the desired product, N-{[(3,5-dimethylphenyl)amino]carbonothioyl}-3-isopropoxybenzamide. The overall yield of this synthesis method is approximately 50%.